Cas no 2742652-96-4 (5-(3-fluorophenyl)-3-azabicyclo3.1.1heptan-1-ylmethanol)

• Product Name: 5-(3-fluorophenyl)-3-azabicyclo3.1.1heptan-1-ylmethanol
• CAS No: 2742652-96-4
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• MDL: MFCD34575772
• CID: 5666830
• PubChem ID: 165707152
• Update Time: 2025-06-03

5-(3-fluorophenyl)-3-azabicyclo3.1.1heptan-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2742652-96-4
• [5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
• EN300-27716193
• EN300-37375428
• 5-(3-fluorophenyl)-3-azabicyclo3.1.1heptan-1-ylmethanol

• MDL： MFCD34575772
• Inchi： 1S/C13H16FNO/c14-11-3-1-2-10(4-11)13-5-12(6-13,9-16)7-15-8-13/h1-4,15-16H,5-9H2
• InChI Key： OXKRTDQCHPMACE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C12CNCC(CO)(C1)C2

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-(3-fluorophenyl)-3-azabicyclo3.1.1heptan-1-ylmethanol

Research Brief on 5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-ylmethanol (CAS: 2742652-96-4)

The compound 5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-ylmethanol (CAS: 2742652-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This bicyclic structure, featuring a fluorophenyl moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development, particularly in targeting central nervous system (CNS) disorders and other diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-ylmethanol, achieving higher yields and purity compared to previous methods. The researchers employed a stereoselective approach to control the configuration of the azabicyclic core, which is crucial for its biological activity.

Pharmacological investigations have revealed that this compound acts as a potent and selective modulator of specific neurotransmitter receptors. In vitro assays demonstrated its high affinity for serotonin and dopamine receptors, with IC50 values in the nanomolar range. These findings suggest potential applications in treating neuropsychiatric disorders such as depression, schizophrenia, and Parkinson's disease.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the azabicyclic scaffold and fluorophenyl group. Researchers found that the fluorine atom at the 3-position of the phenyl ring significantly enhances metabolic stability and blood-brain barrier penetration, addressing common challenges in CNS drug development. Molecular docking simulations further elucidated the binding interactions with target proteins.

In preclinical animal models, 5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-ylmethanol showed favorable pharmacokinetic properties, including good oral bioavailability and appropriate half-life. Toxicology studies indicated an acceptable safety profile at therapeutic doses, with no significant adverse effects observed in standard tests.

The compound's potential extends beyond CNS applications. Recent research has explored its use as a building block for more complex drug molecules and its activity against other biological targets. Some studies have investigated its anti-inflammatory properties and potential in treating chronic pain conditions.

Future research directions include further optimization of the molecular structure, comprehensive clinical trial planning, and exploration of combination therapies. The unique properties of 5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-ylmethanol position it as a valuable scaffold for developing novel therapeutics across multiple disease areas.